Cas no 2171306-46-8 ((3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid)

(3S)-1-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The (3S)-piperidine-3-carboxylic acid scaffold introduces conformational constraints, enhancing structural specificity in peptide design. The 4-methylpentanoyl linker contributes to improved lipophilicity and steric control. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and orthogonal protection strategy facilitate efficient chain elongation. Its well-defined stereochemistry and functional group compatibility make it suitable for constructing complex peptidomimetics and bioactive peptides.
(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid structure
2171306-46-8 structure
Product Name:(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
CAS No:2171306-46-8
MF:C27H32N2O5
MW:464.553387641907
CID:6206620
PubChem ID:165525758
Update Time:2025-10-23

(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
    • (3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
    • 2171306-46-8
    • EN300-1495717
    • Inchi: 1S/C27H32N2O5/c1-18(12-13-25(30)29-14-6-7-19(16-29)26(31)32)15-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m0/s1
    • InChI Key: XWQDVBJRRNUPBL-GGYWPGCISA-N
    • SMILES: O(C(NCC(C)CCC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1495717-1.0g
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
1g
$0.0 2023-06-05
Enamine
EN300-1495717-50mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
50mg
$2829.0 2023-09-28
Enamine
EN300-1495717-100mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
100mg
$2963.0 2023-09-28
Enamine
EN300-1495717-250mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
250mg
$3099.0 2023-09-28
Enamine
EN300-1495717-500mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
500mg
$3233.0 2023-09-28
Enamine
EN300-1495717-1000mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
1000mg
$3368.0 2023-09-28
Enamine
EN300-1495717-2500mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
2500mg
$6602.0 2023-09-28
Enamine
EN300-1495717-5000mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
5000mg
$9769.0 2023-09-28
Enamine
EN300-1495717-10000mg
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
2171306-46-8
10000mg
$14487.0 2023-09-28

Additional information on (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid

Latest Research Insights on (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8)

The compound (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and protease inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting enzymes involved in inflammatory and oncogenic pathways.

One of the key advancements in the research of this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a preferred choice for the stepwise assembly of complex peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in producing high-purity peptides with minimal side reactions, highlighting its utility in the development of next-generation biologics.

Further investigations have focused on the pharmacokinetic properties of derivatives of (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid. In vitro and in vivo studies have revealed its moderate bioavailability and selective binding affinity for specific protease targets. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest its potential as a scaffold for designing novel inhibitors with improved therapeutic profiles.

Emerging applications of this compound also extend to the field of targeted drug delivery. Researchers have utilized its structural motifs to conjugate with nanoparticles, enabling site-specific release of therapeutic agents. A 2024 study in ACS Nano showcased its effectiveness in enhancing drug payload capacity and reducing off-target effects, paving the way for more precise and efficient treatment modalities.

In conclusion, (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatile applications in peptide synthesis, drug discovery, and targeted delivery systems underscore its importance in advancing therapeutic innovations. Future research is expected to further elucidate its mechanistic pathways and expand its clinical potential.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.